An In-Depth Technical Guide to 4-(tert-Butoxycarbonylamino)cyclohex-1-en-1-ylboronic Acid: A Versatile Building Block in Modern Drug Discovery
An In-Depth Technical Guide to 4-(tert-Butoxycarbonylamino)cyclohex-1-en-1-ylboronic Acid: A Versatile Building Block in Modern Drug Discovery
Introduction: The Strategic Importance of Functionalized Cyclohexenyl Boronic Acids in Medicinal Chemistry
In the landscape of modern drug discovery and development, the quest for novel molecular scaffolds that offer precise three-dimensional conformations and opportunities for diverse functionalization is paramount. Among the myriad of chemical building blocks, cyclic boronic acids and their derivatives have emerged as powerful tools, largely due to their pivotal role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1] This guide focuses on a particularly valuable, yet nuanced reagent: 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid.
The strategic incorporation of a cyclohexene ring offers a departure from the flat, aromatic systems that have traditionally dominated medicinal chemistry. This non-aromatic, conformationally flexible core allows for the exploration of new chemical space and can lead to improved physicochemical properties, such as solubility and metabolic stability, in drug candidates. The presence of a boronic acid functional group on the double bond provides a reactive handle for the facile formation of carbon-carbon bonds, enabling the coupling of this cyclohexenyl moiety to a wide array of aromatic and heteroaromatic systems.[2]
Furthermore, the amine functionality at the 4-position, protected by a tert-butoxycarbonyl (Boc) group, introduces a crucial site for further synthetic elaboration. The Boc protecting group is renowned for its stability under a wide range of reaction conditions and its straightforward removal under mild acidic conditions, making it an ideal choice for multi-step synthetic campaigns.[3] This combination of a conformationally distinct core, a reactive coupling site, and a protected, yet accessible, functional group makes 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid a highly sought-after intermediate in the synthesis of complex bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.[4][5]
This technical guide will provide an in-depth exploration of the chemical structure, synthesis, and applications of this versatile building block, offering field-proven insights for researchers, scientists, and drug development professionals.
Molecular Structure and Physicochemical Properties
The chemical structure of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid is characterized by a cyclohexene ring bearing a boronic acid group at the 1-position and a Boc-protected amino group at the 4-position. The free boronic acid is often generated in situ or used immediately after preparation due to its propensity for dehydration to form boroxines. For enhanced stability and ease of handling, it is commonly available and utilized as its pinacol ester derivative: tert-butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate , with the CAS Number 1251732-64-5 .[6][7]
Caption: Chemical structure of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid.
Table 1: Physicochemical Properties of tert-butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate
| Property | Value | Source |
| CAS Number | 1251732-64-5 | [6][7] |
| Molecular Formula | C₁₇H₃₀BNO₄ | [6] |
| Molecular Weight | 323.24 g/mol | [6] |
| Appearance | Solid | [8] |
| Storage Conditions | Inert atmosphere, 2-8°C | [8] |
Synthesis and Methodologies
The synthesis of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid and its pinacol ester derivative is a multi-step process that requires careful control of reaction conditions to achieve the desired regioselectivity and stereoselectivity. While specific, detailed protocols for the synthesis of the free boronic acid are not extensively documented in publicly accessible literature, the synthesis of the more stable pinacol ester is achievable through established organometallic methodologies.
A plausible synthetic route commences with a suitable cyclohexene precursor, such as 4-aminocyclohexanone. The synthesis can be conceptually broken down into three key stages: protection of the amino group, introduction of the vinyl boronate, and subsequent functional group manipulations.
Caption: Conceptual workflow for the synthesis of the target compound and its pinacol ester.
Experimental Protocol: A Representative Miyaura Borylation
Step 1: Reaction Setup
-
To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the vinyl triflate (1.0 eq.), bis(pinacolato)diboron (B₂(pin)₂) (1.1-1.5 eq.), and a base such as potassium acetate (KOAc) or potassium carbonate (K₂CO₃) (2.0-3.0 eq.).
-
Add a palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.02-0.05 eq.).
-
Add a suitable anhydrous solvent, such as 1,4-dioxane or toluene.
Step 2: Reaction Execution
-
Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.
-
Heat the mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Step 3: Work-up and Purification
-
Cool the reaction mixture to room temperature.
-
Dilute with an organic solvent like ethyl acetate and water.
-
Separate the organic layer, and wash sequentially with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel to afford the desired boronic acid pinacol ester.
Applications in Drug Discovery: The Suzuki-Miyaura Cross-Coupling Reaction
The primary utility of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid and its pinacol ester lies in their application as coupling partners in the Suzuki-Miyaura reaction.[10] This palladium-catalyzed cross-coupling reaction is one of the most powerful and versatile methods for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryls, vinylarenes, and polyenes.[11]
The causality behind the choice of this specific reagent in a synthetic campaign is multifold:
-
Introduction of a 3D Scaffold: It allows for the incorporation of a non-flat cyclohexenyl moiety, which can be crucial for optimizing ligand-protein interactions in drug candidates.
-
Strategic Functionalization: The Boc-protected amine serves as a latent nucleophile, which, after deprotection, can be used for further derivatization to explore structure-activity relationships (SAR).
-
Reaction Robustness: The Suzuki-Miyaura coupling is known for its tolerance of a wide range of functional groups, which is essential in the synthesis of complex molecules.[2]
Caption: Generalized catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Representative Protocol for Suzuki-Miyaura Coupling
The following is a general procedure for the coupling of an aryl halide with a boronic acid pinacol ester.
Step 1: Reaction Setup
-
In a reaction vessel, combine the aryl halide (1.0 eq.), 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid pinacol ester (1.1-1.5 eq.), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 eq.).
-
Add a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or a combination of a palladium source (e.g., Pd(OAc)₂) and a phosphine ligand.
-
Add a solvent system, often a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.
Step 2: Reaction Execution
-
Thoroughly degas the mixture.
-
Heat the reaction to the appropriate temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.
Step 3: Work-up and Purification
-
After cooling, perform an aqueous work-up as described in the borylation protocol.
-
Purify the crude product by column chromatography or recrystallization to obtain the coupled product.
Conclusion and Future Outlook
4-(tert-Butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid, and more commonly its pinacol ester, represents a sophisticated and highly valuable building block for contemporary drug discovery. Its unique combination of a conformationally flexible cyclohexenyl core, a versatile boronic acid handle for Suzuki-Miyaura coupling, and a strategically placed, protected amine for subsequent functionalization provides medicinal chemists with a powerful tool to access novel chemical matter. The ability to construct complex, three-dimensional molecules from readily available starting materials is a cornerstone of modern synthetic chemistry, and this reagent is a prime example of the enabling power of such advanced intermediates. As the demand for drug candidates with improved physicochemical and pharmacological profiles continues to grow, the strategic application of functionalized alicyclic boronic acids like the one detailed in this guide is expected to play an increasingly important role in the development of the next generation of therapeutics.
References
-
(No author given). (n.d.). S 1 Supplementary Material General 1H NMR and 13C NMR Spectra were recorded on Bruker DPX 400 or 500 spectrometer in deuterium c. AWS. Retrieved February 15, 2026, from [Link]
-
(No author given). (n.d.). 2 - Supporting Information. Retrieved February 15, 2026, from [Link]
-
Callum, J., & Lowary, T. L. (n.d.). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Retrieved February 15, 2026, from [Link]
-
NRO Chemistry. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]
- Google Patents. (n.d.). CA3087004A1 - Method for preparing tert-butyl n-((1r,2s,5s) -.
-
AbacipharmTech. (n.d.). tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate. Retrieved February 15, 2026, from [Link]
-
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 15, 2026, from [Link]
-
The Suzuki Reaction - UC Berkeley. (2014, February 6). Retrieved February 15, 2026, from [Link]
-
Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved February 15, 2026, from [Link]
-
Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved February 15, 2026, from [Link]
-
Kumar, A., et al. (2021). Design and synthesis of 4-anilinoquinazolines as Raf kinase inhibitors. Part 1. Selective B-Raf/B-RafV600E and potent EGFR/VEGFR2 inhibitory 4-(3-hydroxyanilino)-6-(1H-1,2,3-triazol-4-yl)quinazolines. Bioorganic Chemistry, 109, 104715. [Link]
-
Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved February 15, 2026, from [Link]
- Google Patents. (n.d.). CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.
-
Scalable synthesis and structural characterization of reversible KLK6 inhibitors. (2022). RSC Medicinal Chemistry, 13(10), 1225-1230. [Link]
-
Szewczuk, Z., et al. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Journal of Peptide Science, 24(6), e3091. [Link]
-
Iaroshenko, V. O., et al. (2016). Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines. European Journal of Medicinal Chemistry, 115, 164-175. [Link]
-
Lin, Y.-C., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(5), 2684-2701. [Link]
-
Scalable synthesis and structural characterization of reversible KLK6 inhibitors. (2022). RSC Medicinal Chemistry, 13(10), 1225-1230. [Link]
Sources
- 1. ocf.berkeley.edu [ocf.berkeley.edu]
- 2. Suzuki Coupling [organic-chemistry.org]
- 3. Boc-Protected Amino Groups [organic-chemistry.org]
- 4. Design and synthesis of 4-anilinoquinazolines as Raf kinase inhibitors. Part 1. Selective B-Raf/B-RafV600E and potent EGFR/VEGFR2 inhibitory 4-(3-hydroxyanilino)-6-(1H-1,2,3-triazol-4-yl)quinazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. chemscene.com [chemscene.com]
- 7. tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate | 1251732-64-5 [sigmaaldrich.com]
- 8. 1251732-64-5|tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate|BLD Pharm [bldpharm.com]
- 9. m.youtube.com [m.youtube.com]
- 10. www1.udel.edu [www1.udel.edu]
- 11. rose-hulman.edu [rose-hulman.edu]
